Cas no 2137999-41-6 (3-amino-1-(pentan-3-yl)-1,4-dihydropyridin-4-one)

• Product Name: 3-amino-1-(pentan-3-yl)-1,4-dihydropyridin-4-one
• CAS No: 2137999-41-6
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6524112
• PubChem ID: 165717274
• Update Time: 2025-10-29

3-amino-1-(pentan-3-yl)-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(pentan-3-yl)-1,4-dihydropyridin-4-one
• EN300-1105837
• 2137999-41-6

• Inchi： 1S/C10H16N2O/c1-3-8(4-2)12-6-5-10(13)9(11)7-12/h5-8H,3-4,11H2,1-2H3
• InChI Key： FZWRVDXSCYGODE-UHFFFAOYSA-N
• SMILES： O=C1C=CN(C=C1N)C(CC)CC

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.3Ų

Additional information on 3-amino-1-(pentan-3-yl)-1,4-dihydropyridin-4-one

Comprehensive Overview of 3-amino-1-(pentan-3-yl)-1,4-dihydropyridin-4-one (CAS No. 2137999-41-6)

3-amino-1-(pentan-3-yl)-1,4-dihydropyridin-4-one (CAS No. 2137999-41-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique dihydropyridinone core, is increasingly studied for its potential applications in drug discovery and development. Researchers are particularly interested in its amino and alkyl substituents, which contribute to its reactivity and binding properties. The compound's CAS number 2137999-41-6 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature.

In recent years, the demand for novel heterocyclic compounds like 3-amino-1-(pentan-3-yl)-1,4-dihydropyridin-4-one has surged, driven by advancements in medicinal chemistry and computational drug design. This compound's structure aligns with current trends in targeting enzyme inhibitors and receptor modulators, making it a subject of interest for treating various diseases. Its pentan-3-yl side chain enhances lipophilicity, a property highly valued in optimizing drug bioavailability. These attributes position it as a promising candidate for further investigation in pharmacokinetic studies.

The synthesis of 3-amino-1-(pentan-3-yl)-1,4-dihydropyridin-4-one often involves multi-step organic reactions, including condensation and cyclization processes. Chemists emphasize the importance of regioselectivity and yield optimization during its production, as these factors directly impact its applicability in high-throughput screening. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to verify its purity and structural integrity. These methodologies ensure compliance with stringent quality control standards required in pharmaceutical research.

From a commercial perspective, CAS No. 2137999-41-6 is often listed in catalogs of fine chemicals and research reagents. Suppliers frequently highlight its use in high-value niche applications, catering to academic institutions and biotech firms. The compound's pricing and availability are influenced by factors such as synthetic complexity and market demand, with custom synthesis services becoming increasingly popular for tailored quantities. This aligns with the growing trend of on-demand chemical manufacturing in the life sciences sector.

Environmental and safety considerations for handling 3-amino-1-(pentan-3-yl)-1,4-dihydropyridin-4-one adhere to standard laboratory protocols. While not classified as hazardous, proper personal protective equipment (PPE) and ventilation systems are recommended during its manipulation. The compound's biodegradability and ecotoxicological profile remain areas of active research, reflecting the broader scientific community's focus on green chemistry principles. These studies contribute to developing more sustainable practices in chemical synthesis and waste management.

Future research directions for 2137999-41-6 may explore its potential in structure-activity relationship (SAR) studies and fragment-based drug discovery. The compound's modular structure allows for systematic modifications, enabling medicinal chemists to investigate its pharmacophore characteristics. Such investigations could unlock new therapeutic avenues, particularly in areas like neurological disorders and metabolic diseases, where small molecule therapeutics show significant promise. Collaborative efforts between academia and industry will likely drive these innovations forward.